Cas no 1017662-47-3 (N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide)

• Product Name: N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• CAS No: 1017662-47-3
• MF: C₂₀H₂₂N₂O₃S₂
• MW: 402.530282497406
• CID: 5779105
• Update Time: 2025-07-15

N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methyl]-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• 5-Thiazolepropanamide, N-[(3,4-dimethoxyphenyl)methyl]-2-methyl-4-(2-thienyl)-
• N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

• Inchi： 1S/C20H22N2O3S2/c1-13-22-20(17-5-4-10-26-17)18(27-13)8-9-19(23)21-12-14-6-7-15(24-2)16(11-14)25-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,21,23)
• InChI Key： FJMATEXBYGBMQD-UHFFFAOYSA-N
• SMILES： S1C(CCC(NCC2=CC=C(OC)C(OC)=C2)=O)=C(C2SC=CC=2)N=C1C

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 637.4±55.0 °C(Predicted)
• pka: 15.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

Comprehensive Overview of N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS 1017662-47-3)

The compound N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS 1017662-47-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiophene-thiazole core and a dimethoxyphenyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its interaction with key protein targets.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. Current studies suggest that the thiophene-thiazole scaffold plays a critical role in binding to enzymes involved in inflammatory and metabolic processes. The presence of the dimethoxyphenyl group further enhances its bioavailability, making it a subject of interest for drug development. This dual functionality aligns with the growing demand for multi-target therapeutics, a trending topic in precision medicine.

In the context of AI-driven drug discovery, N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has been flagged as a high-potential molecule due to its structural diversity and drug-like properties. Computational models predict its suitability for targeting G-protein-coupled receptors (GPCRs), which are a focal point in modern pharmacology. This aligns with the increasing use of machine learning to identify novel bioactive compounds, a hot topic in both academic and industrial research.

Another area of interest is the compound's potential role in neuroprotection and anti-oxidative stress applications. The thiophene and thiazole rings are known for their electron-rich properties, which may contribute to scavenging free radicals. This has led to speculation about its utility in neurodegenerative disease research, particularly in conditions like Alzheimer's and Parkinson's, where oxidative damage is a key factor.

From a chemical synthesis perspective, the compound's CAS 1017662-47-3 designation ensures precise identification in regulatory and commercial contexts. Its propanamide linker provides flexibility for further derivatization, a feature highly valued in medicinal chemistry. Recent publications highlight its compatibility with click chemistry techniques, enabling rapid analog generation for structure-activity relationship (SAR) studies.

The rise of green chemistry has also put a spotlight on this molecule's sustainable synthesis potential. Researchers are exploring catalytic methods to reduce waste in its production, addressing the pharmaceutical industry's push toward environmentally friendly practices. This aligns with broader consumer and regulatory demands for eco-conscious drug development.

In summary, N-[(3,4-dimethoxyphenyl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide represents a fascinating intersection of structural innovation and therapeutic potential. Its multifaceted applications—from GPCR modulation to neuroprotection—make it a compelling subject for ongoing research, particularly in the era of AI-enhanced drug design and sustainable chemistry.